1-azido-3-bromo-5-fluorobenzene
Overview
Description
1-Azido-3-bromo-5-fluorobenzene (ABF) is an organic compound with the molecular formula C6H3BrFN2. It is a colorless, volatile solid with a pungent odor. ABF is used in a variety of organic synthesis reactions, such as alkylations, acylations, and esterifications. It has also been used in the synthesis of pharmaceuticals and agrochemicals. ABF is also used as a reagent in the synthesis of a variety of organic compounds, including dyes, pigments, and polymers.
Scientific Research Applications
1-azido-3-bromo-5-fluorobenzene has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, agrochemicals, and dyes. It has also been used in the synthesis of polymers and other organic compounds. Additionally, 1-azido-3-bromo-5-fluorobenzene has been used in the synthesis of metal-containing complexes, such as those containing cobalt, nickel, and iron.
Mechanism of Action
The mechanism of action of 1-azido-3-bromo-5-fluorobenzene is dependent on the reaction in which it is used. In the synthesis of pharmaceuticals, 1-azido-3-bromo-5-fluorobenzene is used as a reagent to form a new bond between two molecules. In the synthesis of agrochemicals, 1-azido-3-bromo-5-fluorobenzene is used as a reagent to form a new bond between a molecule and a metal complex. In the synthesis of dyes and pigments, 1-azido-3-bromo-5-fluorobenzene is used as a reagent to form a new bond between a molecule and a dye molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-azido-3-bromo-5-fluorobenzene are not yet fully understood. However, it is known that 1-azido-3-bromo-5-fluorobenzene can act as a nucleophile in organic synthesis reactions, forming new bonds between molecules. It is also known that 1-azido-3-bromo-5-fluorobenzene can react with metal complexes to form new compounds.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-azido-3-bromo-5-fluorobenzene in lab experiments is its low cost and availability. It is also relatively easy to handle and store, making it a convenient reagent for lab experiments. One of the main limitations of using 1-azido-3-bromo-5-fluorobenzene in lab experiments is its volatility, which can lead to the loss of the compound if not handled properly.
Future Directions
Future research on 1-azido-3-bromo-5-fluorobenzene could focus on its use in the synthesis of pharmaceuticals and agrochemicals. Additionally, research could be conducted to better understand the biochemical and physiological effects of 1-azido-3-bromo-5-fluorobenzene and its potential applications in medicine. Research could also be conducted to explore the use of 1-azido-3-bromo-5-fluorobenzene in the synthesis of metal-containing complexes and other organic compounds. Finally, research could be conducted to develop new methods of handling and storing 1-azido-3-bromo-5-fluorobenzene, in order to reduce its volatility and increase its stability.
Synthesis Methods
1-azido-3-bromo-5-fluorobenzene is synthesized by reacting bromine with 1-fluoro-3-nitrobenzene in the presence of sodium azide. This reaction is conducted in aqueous solution at a temperature of 80°C. The reaction proceeds via a nucleophilic substitution reaction, yielding 1-azido-3-bromo-5-fluorobenzene as the product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azido-3-bromo-5-fluorobenzene involves the bromination of 1-fluoro-3-nitrobenzene, followed by reduction of the nitro group to an amino group, and finally azidation of the amino group with sodium azide.", "Starting Materials": [ "1-fluoro-3-nitrobenzene", "Bromine", "Hydrogen gas", "Sodium azide", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "1. Bromination of 1-fluoro-3-nitrobenzene with bromine in the presence of sodium hydroxide and ethanol to yield 1-bromo-3-fluoro-5-nitrobenzene.", "2. Reduction of the nitro group in 1-bromo-3-fluoro-5-nitrobenzene with hydrogen gas in the presence of palladium on carbon catalyst to yield 1-bromo-3-fluoro-5-aminobenzene.", "3. Azidation of the amino group in 1-bromo-3-fluoro-5-aminobenzene with sodium azide in the presence of copper sulfate catalyst to yield 1-azido-3-bromo-5-fluorobenzene." ] } | |
CAS RN |
1857879-51-6 |
Molecular Formula |
C6H3BrFN3 |
Molecular Weight |
216 |
Purity |
95 |
Origin of Product |
United States |
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